Cas no 62367-39-9 (1-Hexadecanesulfonamide, N-[(3-cyanophenyl)methyl]-N-octadecyl-)

• Product name: 1-Hexadecanesulfonamide, N-[(3-cyanophenyl)methyl]-N-octadecyl-
• CAS No: 62367-39-9
• MF: C₄₂H₇₆N₂O₂S
• MW: 673.130051612854
• CID: 447733
• PubChem ID: 71387190

1-Hexadecanesulfonamide, N-[(3-cyanophenyl)methyl]-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanesulfonamide, N-[(3-cyanophenyl)methyl]-N-octadecyl-
• N-[(3-cyanophenyl)methyl]-N-octadecylhexadecane-1-sulfonamide
• 62367-39-9
• DTXSID90809327

• Inchi： InChI=1S/C42H76N2O2S/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-36-44(40-42-35-33-34-41(38-42)39-43)47(45,46)37-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h33-35,38H,3-32,36-37,40H2,1-2H3
• InChI Key： DEWALPLGDLWEMT-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(CC1=CC(=CC=C1)C#N)S(=O)(=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 672.56318
• Monoisotopic Mass: 672.56275084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 35
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 17.3

Experimental Properties

• PSA: 61.17